![molecular formula C23H22ClFN4O B6578250 N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide CAS No. 922835-43-6](/img/structure/B6578250.png)
N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide (N-APCFB) is a novel compound that has been studied for its potential applications in the field of medicinal chemistry. N-APCFB has been shown to have a wide range of biological activities, including anti-inflammatory, anti-viral, and anti-cancer properties. N-APCFB has also been studied for its ability to inhibit the growth of certain cancer cells. The synthesis of N-APCFB is relatively simple and the compound has been used in a variety of laboratory experiments.
Scientific Research Applications
Anti-Tubercular Activity
N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide: has been investigated for its anti-tubercular potential. Tuberculosis (TB) remains a global health challenge, and drug-resistant strains necessitate novel therapeutic options. Researchers have synthesized derivatives of this compound and evaluated their activity against Mycobacterium tuberculosis H37Ra. Some of these derivatives demonstrated significant inhibitory effects, making them promising candidates for further development .
Sulfonamide Derivatives
The compound is structurally related to sulfonamides. Sulfonamides have diverse applications, including antibacterial, antifungal, and antiviral properties. Investigating the specific sulfonamide functionality in this compound could reveal additional therapeutic potential .
Cancer Research
Given its unique structure, N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide might be relevant in cancer research. Researchers often explore novel compounds for their cytotoxic effects on cancer cells. Investigating its impact on different cancer cell lines could provide valuable insights.
Molecular Docking Studies
Computational studies, such as molecular docking, can predict how this compound interacts with biological targets. By simulating binding interactions, researchers can identify potential protein targets, aiding drug discovery efforts. Investigating its binding affinity and selectivity could guide further experiments .
Metabolic Pathways and Enzyme Inhibition
Understanding how this compound affects metabolic pathways and enzymatic processes is crucial. It may inhibit specific enzymes involved in disease pathways, making it relevant for drug design. Investigating its mechanism of action could reveal therapeutic applications .
Pharmacokinetics and Toxicity Assessment
Researchers should explore the compound’s pharmacokinetic properties, including absorption, distribution, metabolism, and excretion. Additionally, assessing its toxicity profile in human cells (such as HEK-293 kidney cells) is essential for safe drug development. Non-toxicity to human cells is a positive sign for further exploration .
properties
IUPAC Name |
N-[4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-2-chloro-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClFN4O/c24-18-6-5-7-19(25)22(18)23(30)26-17-10-8-16(9-11-17)20-12-13-21(28-27-20)29-14-3-1-2-4-15-29/h5-13H,1-4,14-15H2,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBXYCOHBSIHZEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=C(C=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2-chloro-6-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.